2-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C25H20FN5O2S/c1-33-22-9-5-4-8-21(22)28-23(32)15-34-25-30-29-24(31(25)17-12-10-16(26)11-13-17)19-14-27-20-7-3-2-6-18(19)20/h2-14,27H,15H2,1H3,(H,28,32)
• InChI Key: OYCYXUUSSUOSEI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)F)C4=CNC5=CC=CC=C54
• Molecular Formula: C25H20FN5O2S
• Molecular Weight: 473.5 g/mol

Description

2-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C25H20FN5O2S and its molecular weight is 473.53. The purity is usually 95%.
BenchChem offers high-quality 2-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Imaging Applications

• This compound has been explored in the context of radioligand imaging, specifically in positron emission tomography (PET) imaging. Researchers have utilized similar compounds in the study of translocator protein (18 kDa), which is significant in neuroinflammation and neurodegeneration research (Dollé et al., 2008).

Anticancer Potential

• Derivatives of this compound have shown anticancer effects. For instance, some derivatives have been synthesized and tested for their antiproliferative activities against human cancer cell lines, with certain compounds showing promising results in reducing tumor growth in animal models (Xiao-meng Wang et al., 2015).

Synthesis of Novel Compounds

• The compound has also been involved in the synthesis of novel derivatives with potential biological applications. For example, new fluorine-substituted amino-1,2,4-triazines have been developed from related compounds for antibacterial purposes (Abdulrahman S. Alharbi & N. A. Alshammari, 2019).

Inhibitory Activity Against Tyrosinase

• Some derivatives have been identified as potent inhibitors of mushroom tyrosinase, a key enzyme in melanogenesis. These derivatives could serve as scaffolds for designing new drugs against melanogenesis (Mubashir Hassan et al., 2022).

Structural Studies and Pharmaceutical Applications

• The compound has been used in structural studies and the development of pharmaceuticals. For instance, crystalline forms of similar compounds have been studied for their improved absorption and potential use in treating diseases like asthma and chronic obstructive pulmonary disease (Peter Norman, 2013).